Cas no 901268-33-5 (1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• CAS No: 901268-33-5
• MF: C₂₅H₁₉ClFN₃
• MW: 415.889868021011
• CID: 5933120
• PubChem ID: 20852810
• Update Time: 2025-10-28

1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• 1H-Pyrazolo[4,3-c]quinoline, 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-
• AKOS001804915
• 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline
• F3407-1536
• 901268-33-5
• 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoropyrazolo[4,3-c]quinoline

• Inchi： 1S/C25H19ClFN3/c1-3-16-5-7-17(8-6-16)24-21-14-28-23-11-9-18(27)12-20(23)25(21)30(29-24)19-10-4-15(2)22(26)13-19/h4-14H,3H2,1-2H3
• InChI Key： QEKIMPIZGLZQHP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=C(C)C(Cl)=C3)N=C(C3=CC=C(CC)C=C3)C=2C=1

Computed Properties

• Exact Mass: 415.1251535g/mol
• Monoisotopic Mass: 415.1251535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• pka: 4.54±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-33-5)

1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-33-5) is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline class of molecules, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The presence of multiple substituents such as chloro, methyl, ethyl, and fluoro groups in its structure contributes to its distinct chemical profile and enhances its interaction with biological targets.

The synthesis of 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro group, in particular, is a critical step in the synthesis, as it can significantly influence the compound's metabolic stability and binding affinity to biological receptors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further pharmacological investigation.

In the realm of medicinal chemistry, the quinoline scaffold has been extensively studied for its ability to modulate various biological pathways. The specific arrangement of substituents in 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline imparts unique properties that make it a promising candidate for drug development. The methyl and ethyl groups contribute to hydrophobic interactions with target proteins, while the chloro and fluoro substituents can enhance electronic properties and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule for therapeutic applications.

The biological activity of 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has been explored in several preclinical studies. Research indicates that this compound exhibits notable activity against various disease models, including cancer and infectious diseases. The quinoline core interacts with enzymes and receptors involved in critical cellular processes, leading to inhibitory effects on pathogenic pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes implicated in tumor growth and progression.

The introduction of the fluoro group has been particularly noteworthy in enhancing the pharmacokinetic properties of quinoline derivatives. Fluorine atoms can improve metabolic stability by resisting degradation processes that typically occur in vivo. This property is especially valuable for developing drugs with longer half-lives and improved bioavailability. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and efficacy.

In recent years, computational methods have played a crucial role in understanding the structure-activity relationships (SAR) of 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline and related compounds. Molecular modeling techniques have allowed researchers to predict binding modes and optimize lead structures before conducting expensive experimental trials. These advancements have accelerated the drug discovery process and have led to the identification of novel analogs with improved pharmacological profiles.

The potential therapeutic applications of 1-(3-chloro-4-methylphenyl)-3-(4-ethylphenyl) -8-fluoro-1H-pyrazolo[4,3-c]quinoline are vast. Preliminary studies suggest that this compound may be effective against resistant strains of bacteria and viruses, making it a valuable asset in combating emerging infectious diseases. Furthermore, its ability to modulate cancer-related pathways positions it as a candidate for developing new anticancer agents. The compound's unique structural features make it a versatile scaffold for further derivatization and optimization.

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